Cas no 95860-06-3 (1H-Indene-4,5-diol,1-[(dimethylamino)methyl]-2,3-dihydro-(9CI))

• Product name: 1H-Indene-4,5-diol,1-[(dimethylamino)methyl]-2,3-dihydro-(9CI)
• CAS No: 95860-06-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1017300
• PubChem ID: 13473217

1H-Indene-4,5-diol,1-[(dimethylamino)methyl]-2,3-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4,5-diol,1-[(dimethylamino)methyl]-2,3-dihydro-(9CI)
• BDBM50225334
• SCHEMBL11006316
• CHEMBL281064
• 95860-06-3
• 1-((Dimethylamino)methyl)-2,3-dihydro-1H-indene-4,5-diol

• Inchi： InChI=1S/C12H17NO2/c1-13(2)7-8-3-4-10-9(8)5-6-11(14)12(10)15/h5-6,8,14-15H,3-4,7H2,1-2H3
• InChI Key： AYTFWINRWVAOKT-UHFFFAOYSA-N
• SMILES： CN(C)CC1CCC2=C1C=CC(=C2O)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų
• XLogP3: 1.7